Cas no 196791-41-0 (Propanoic acid, 2-methyl-, hexenyl ester)

Propanoic acid, 2-methyl-, hexenyl ester structure
196791-41-0 structure
Product Name:Propanoic acid, 2-methyl-, hexenyl ester
CAS No:196791-41-0
MF:C10H18O2
MW:170.248723506927
CID:1388326
PubChem ID:54449870
Update Time:2025-04-20

Propanoic acid, 2-methyl-, hexenyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-methyl-, hexenyl ester
    • hex-1-enyl 2-methylpropanoate
    • 1-hexenyl isobutyrate
    • HEX-1-EN-1-YL 2-METHYLPROPANOATE
    • 196791-41-0
    • DTXSID60711423
    • Inchi: 1S/C10H18O2/c1-4-5-6-7-8-12-10(11)9(2)3/h7-9H,4-6H2,1-3H3
    • InChI Key: WUEJOVNIQISNHV-UHFFFAOYSA-N
    • SMILES: O(C=CCCCC)C(C(C)C)=O

Computed Properties

  • Exact Mass: 170.13074
  • Monoisotopic Mass: 170.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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